N1-(4-fluorobenzyl)-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]oxamide
• InChI: InChI=1S/C22H24FN3O3/c1-14(2)22(29)26-11-3-4-16-7-10-18(12-19(16)26)25-21(28)20(27)24-13-15-5-8-17(23)9-6-15/h5-10,12,14H,3-4,11,13H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: CLKPBEXZFGOINP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C22H24FN3O3
• Molecular Weight: 397.4 g/mol

Description

N1-(4-fluorobenzyl)-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide, also known as FGIN-1-27, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FGIN-1-27 is a member of the oxalamide family of compounds and has been found to have potent effects on the central nervous system.

Mechanism of Action

N1-(4-fluorobenzyl)-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide acts as a selective dopamine D3 receptor antagonist and serotonin 5-HT1A receptor agonist. The compound has been found to have a high affinity for these receptors, which are involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the central nervous system. The compound has been found to increase dopamine and serotonin neurotransmission, which can lead to improvements in mood, motivation, and cognitive function. This compound has also been found to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N1-(4-fluorobenzyl)-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide has several advantages for use in laboratory experiments. The compound has a high affinity for dopamine D3 and serotonin 5-HT1A receptors, which makes it useful for studying the function of these receptors. This compound has also been found to have good bioavailability and pharmacokinetic properties, which make it suitable for use in animal models.
However, there are also limitations to the use of this compound in laboratory experiments. The compound is relatively expensive to synthesize and may not be readily available to all researchers. Additionally, the effects of this compound on other neurotransmitter systems and physiological processes are not well understood, which may complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on N1-(4-fluorobenzyl)-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide. One area of interest is the use of the compound in the treatment of neurological disorders, such as Parkinson's disease and depression. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on other neurotransmitter systems and physiological processes. Finally, the development of new and more efficient synthesis methods for this compound may make the compound more widely available to researchers.

Synthesis Methods

N1-(4-fluorobenzyl)-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis of this compound has been described in several scientific publications, and the process involves the use of specialized equipment and techniques.

Scientific Research Applications

N1-(4-fluorobenzyl)-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders. The compound has been found to have potent effects on the central nervous system, including the modulation of dopamine and serotonin neurotransmitter systems.